N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(m-tolyl)acetamide

• IUPAC Name: N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)-2-(3-methylphenyl)acetamide
• InChI: InChI=1S/C23H20N2O3/c1-15-6-5-7-16(12-15)13-22(26)24-17-10-11-20-18(14-17)23(27)25(2)19-8-3-4-9-21(19)28-20/h3-12,14H,13H2,1-2H3,(H,24,26)
• InChI Key: CNHCLXXDYJRTNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4N(C3=O)C
• Molecular Formula: C23H20N2O3
• Molecular Weight: 372.4 g/mol

Description

N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C23H20N2O3 and its molecular weight is 372.424. The purity is usually 95%.
BenchChem offers high-quality N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(m-tolyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-2-(m-tolyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

A key area of research involves the synthesis of derivatives structurally related to dibenzo[b,f][1,4]oxazepines, examining their potential biological activities. For instance, a study on the synthesis and antiallergic activity of 11-substituted 6,11-dihydrodibenz[b,e]oxepin derivatives showcased the compounds' potent inhibitory effects on passive cutaneous anaphylaxis and IgG1-mediated bronchoconstriction, indicating significant antiallergic potential (Ohshima et al., 1992).

Pharmacological Characterization

Research on dibenzo[b,f][1,4]oxazepines and dibenzo[b,e]oxepines has explored the influence of chlorine substitution patterns on pharmacology at histamine H1R, H4R, 5-HT2AR, and other selected GPCRs. This study found that certain oxepine derivatives show high affinity to hH1R, indicating the potential for developing selective hH1R antagonists with minimal side effects on other GPCRs (Naporra et al., 2016).

Chemical Synthesis Techniques

Research has also been conducted on efficient methods for synthesizing dibenzoxazepino-fused heterocycles, which are valuable for creating compounds with potential medicinal properties. For example, studies on heteroaromatic annulation on 10,11-dihydro-11-[bis(methylthio)methylene]dibenzoxepin-10-one have provided facile access to novel dibenzoxepino-fused heterocycles (Kumar et al., 2007).

Therapeutic Potential and Mechanisms

Investigations into the therapeutic potential of dibenzoxazepine derivatives have identified compounds with promising activity in treating diseases. For instance, a study on catalytic enantioselective aza-Reformatsky reactions with seven-membered cyclic imines dibenzo[b,f][1,4]oxazepines showcased the synthesis of chiral ethyl 2-(10,11-dihydrodibenzo[b,f][1,4]oxazepin-11-yl)acetate derivatives, indicating potential for further pharmaceutical development (De Munck et al., 2017).